Cas no 954677-43-1 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide
• CAS No: 954677-43-1
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 6436064
• PubChem ID: 16919194
• Update Time: 2025-06-03

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide
• AKOS024643690
• 954677-43-1
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-2-phenylacetamide
• F2370-1013
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-2-phenylacetamide
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-2-phenylacetamide
• Benzeneacetamide, N-[[1-(1,3-benzodioxol-5-yl)-5-oxo-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C20H20N2O4/c23-19(8-14-4-2-1-3-5-14)21-11-15-9-20(24)22(12-15)16-6-7-17-18(10-16)26-13-25-17/h1-7,10,15H,8-9,11-13H2,(H,21,23)
• InChI Key： QOCUPEQTPPILGS-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CC(=O)N(C3=CC=C4OCOC4=C3)C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 689.8±55.0 °C(Predicted)
• pka: 15.84±0.46(Predicted)

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide

Comprehensive Overview of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide (CAS No. 954677-43-1)

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide, with the CAS number 954677-43-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzodioxole moiety with a pyrrolidinone core and a phenylacetamide side chain. Such structural complexity makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of neurology and metabolic disorders.

The growing demand for small-molecule drug discovery has placed compounds like N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide at the forefront of modern medicinal chemistry. Researchers are increasingly investigating its potential interactions with G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are critical targets for treating conditions such as chronic pain, inflammation, and neurodegenerative diseases. The compound's benzodioxole group, in particular, is known for its bioactivity and has been studied in the context of antioxidant and anti-inflammatory properties.

In the context of drug development, the CAS 954677-43-1 compound is often discussed alongside trending topics such as AI-driven molecular design and high-throughput screening (HTS). These technologies enable researchers to predict the compound's pharmacokinetic properties and optimize its efficacy. For instance, recent studies have explored how computational models can simulate the binding affinity of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide to specific biological targets, reducing the time and cost associated with traditional lab experiments.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, scientists are examining how N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide could be tailored to individual genetic profiles. This aligns with the broader trend of precision therapeutics, where compounds are designed to address specific patient needs with minimal side effects. The pyrrolidinone scaffold, for example, is frequently modified to enhance selectivity and reduce off-target interactions.

From a synthetic chemistry perspective, the preparation of CAS 954677-43-1 involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are often optimized for green chemistry principles, such as reducing solvent waste and improving atom economy. The compound's phenylacetamide segment is particularly noteworthy for its stability and compatibility with various bioconjugation techniques, making it a versatile building block for further derivatization.

In summary, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-phenylacetamide (954677-43-1) represents a promising candidate for future therapeutic applications. Its structural features and bioactive potential align with current research trends, including AI-assisted drug discovery, precision medicine, and sustainable synthesis. As scientific understanding of this compound deepens, it may pave the way for innovative treatments in areas such as neurology, inflammation, and beyond.